Ethinyl Estradiol Impurity L

• CAS No.: 57-91-0
• Product Name: Ethinyl Estradiol Impurity L
• Molecular Formula: C18H24O2
• Molecular Weight: 272.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17-,18+/m1/s1
• Standard InChIKey: VOXZDWNPVJITMN-SFFUCWETSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2O)CCC4=C3C=CC(=C4)O
• SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O
• Canonical SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O
• Appearance: White Solid
• Melting Point: 200.0 °C; 216-219°C
• Physical Description: Solid
• Description: Estradiol-17alpha, also known as alpha-estradiol or α-estradiol, belongs to the class of organic compounds known as estrogens and derivatives. These are steroids with a structure containing a 3-hydroxylated estrane. Thus, estradiol-17alpha is considered to be a steroid lipid molecule. Estradiol-17alpha exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Estradiol-17alpha has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, estradiol-17alpha is primarily located in the membrane (predicted from logP) and cytoplasm. Estradiol-17alpha is also a parent compound for other transformation products, including but not limited to, 17alpha-(N-acetyl-alpha-D-glucosaminyl)estradiol 3-glucuronoside, 17alpha-estradiol 3-glucosiduronic acid, and 17alpha-(N-acetyl-D-glucosaminyl)estradiol 3-glucosiduronic acid. Estradiol-17alpha is a potentially toxic compound. Estradiol-17alpha has been linked to the inborn metabolic disorders including glutaryl-CoA dehydrogenase deficiency (gdhd).; 17alpha-estradiol is an estradiol that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17 (the 17alpha stereoisomer). It is a 17alpha-hydroxy steroid, a 3-hydroxy steroid and an estradiol.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 0.0039 mg/mL
• Synonyms: Estra-1,3,5(10)-triene-3,17α-diol
• PubChem Compound: 68570
• Last Modified: Nov 11 2021